Cas no 1213693-68-5 ((S)-Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride)

• Product Name: (S)-Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride
• CAS No: 1213693-68-5
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD11101160
• CID: 1030319
• PubChem ID: 45072419
• Update Time: 2025-04-20

(S)-Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride
• (S)-Cyclopropyl(4-methoxyphenyl)methamine hydrochloride
• (S)-cyclopropyl-(4-methoxyphenyl)methanamine,hydrochloride
• (1s)cyclopropyl(4-methoxyphenyl)methylamine hydrochloride
• (1S)CYCLOPROPYL(4-METHOXYPHENYL)METHYLAMINE-HCl
• AK134059
• AX8255610
• (S)-Cyclopropyl(4-methoxyphenyl)methanamine HCl
• (1s)-cyclopropyl(4-methoxyphenyl)methylamine hydrochloride
• (S)-1-Cyclopropyl-1-(4-methoxyphenyl)methanamine--hydrogen chloride (1/1)
• DS-019357
• DTXSID80662544
• (S)-Cyclopropyl(4-methoxyphenyl)methanaminehydrochloride
• (S)-cyclopropyl-(4-methoxyphenyl)methanamine;hydrochloride
• (1S)-1-CYCLOPROPYL-1-(4-METHOXYPHENYL)METHANAMINE HYDROCHLORIDE
• (1s)-cyclopropyl(4-methoxyphenyl)methylamine HCl
• GS-7203
• 1213693-68-5
• CS-0150430
• MFCD11101160
• AKOS015923283

• MDL： MFCD11101160
• Inchi： 1S/C11H15NO.ClH/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8;/h4-8,11H,2-3,12H2,1H3;1H/t11-;/m0./s1
• InChI Key： WNXIXBPARKOHLB-MERQFXBCSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)[C@H](C1CC1)N

Computed Properties

• Exact Mass: 213.09200
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25000
• LogP: 3.60730